Cas no 95216-39-0 (2-Cyclobutyl-1-(4-fluorophenyl)quinazolin-4(1H)-one)

• Product Name: 2-Cyclobutyl-1-(4-fluorophenyl)quinazolin-4(1H)-one
• CAS No: 95216-39-0
• MF: C₁₈H₁₅FN₂O
• MW: 294.322907686234
• CID: 4728804
• Update Time: 2025-05-25

2-Cyclobutyl-1-(4-fluorophenyl)quinazolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Cyclobutyl-1-(4-fluorophenyl)quinazolin-4(1H)-one
• AX8289331

• Inchi： 1S/C18H15FN2O/c19-13-8-10-14(11-9-13)21-16-7-2-1-6-15(16)18(22)20-17(21)12-4-3-5-12/h1-2,6-12H,3-5H2
• InChI Key： MHZDGVVWKYMEOD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C2C=CC=CC=2C(N=C1C1CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 466
• Topological Polar Surface Area: 32.7

Additional information on 2-Cyclobutyl-1-(4-fluorophenyl)quinazolin-4(1H)-one

Comprehensive Overview of 2-Cyclobutyl-1-(4-fluorophenyl)quinazolin-4(1H)-one (CAS No. 95216-39-0)

2-Cyclobutyl-1-(4-fluorophenyl)quinazolin-4(1H)-one (CAS No. 95216-39-0) is a specialized quinazolinone derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the heterocyclic family, characterized by its unique cyclobutyl and 4-fluorophenyl substituents, which contribute to its distinct chemical and biological properties. Researchers are increasingly exploring its potential applications in drug discovery and medicinal chemistry, particularly due to its structural versatility and interaction with biological targets.

The molecular structure of 2-Cyclobutyl-1-(4-fluorophenyl)quinazolin-4(1H)-one features a quinazolin-4(1H)-one core, a scaffold known for its prevalence in bioactive molecules. The incorporation of a fluorophenyl group enhances its lipophilicity and metabolic stability, making it a promising candidate for optimizing pharmacokinetic profiles. Recent studies highlight its relevance in addressing drug-resistant infections and chronic diseases, aligning with current trends in precision medicine and targeted therapy.

In the context of synthetic chemistry, CAS No. 95216-39-0 serves as a valuable intermediate for constructing complex small-molecule libraries. Its synthesis often involves multistep organic reactions, including cyclization and fluorination, which are critical for achieving high purity and yield. The compound’s structure-activity relationship (SAR) is a focal point for researchers aiming to develop novel enzyme inhibitors or receptor modulators.

From an industrial perspective, 2-Cyclobutyl-1-(4-fluorophenyl)quinazolin-4(1H)-one is often discussed in forums related to high-value chemical intermediates and patented pharmaceutical ingredients. Its potential role in cancer research and neurodegenerative disease therapeutics has also sparked interest, as evidenced by its mention in recent scientific publications and conference proceedings.

Environmental and safety profiles of this compound are rigorously evaluated to ensure compliance with green chemistry principles. Unlike many hazardous substances, it is classified as a low-risk material under standard handling conditions, making it suitable for laboratory-scale applications and industrial production.

For researchers seeking CAS No. 95216-39-0 suppliers or custom synthesis services, it is essential to verify the compound’s analytical data, such as HPLC purity and NMR spectra, to ensure reproducibility. The growing demand for tailor-made quinazolinones underscores its commercial viability in the fine chemicals market.

In summary, 2-Cyclobutyl-1-(4-fluorophenyl)quinazolin-4(1H)-one represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug development to material science—highlight its importance in advancing scientific research and industrial biotechnology. As interest in personalized therapeutics grows, this compound is poised to play a pivotal role in shaping future healthcare solutions.